1-[2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5-dimethoxybenzyl]-6,7-dimethoxy-2-methylisoquinolinium

• Molecular Formula: C27H31N2O4+
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 1-[[2-(2,5-dimethylpyrrol-1-yl)-4,5-dimethoxyphenyl]methyl]-6,7-dimethoxy-2-methylisoquinolin-2-ium
• InChI: InChI=1S/C27H31N2O4/c1-17-8-9-18(2)29(17)22-16-27(33-7)25(31-5)14-20(22)12-23-21-15-26(32-6)24(30-4)13-19(21)10-11-28(23)3/h8-11,13-16H,12H2,1-7H3/q+1
• InChI Key: UOJWCTCCZRKPAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CC(=C(C=C2CC3=[N+](C=CC4=CC(=C(C=C43)OC)OC)C)OC)OC)C

Description

1-{[2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHOXYPHENYL]METHYL}-6,7-DIMETHOXY-2-METHYLISOQUINOLIN-2-IUM is a complex organic compound featuring multiple methoxy groups and a pyrrole ring

Preparation Methods

The synthesis of 1-{[2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHOXYPHENYL]METHYL}-6,7-DIMETHOXY-2-METHYLISOQUINOLIN-2-IUM typically involves multiple steps. The initial step often includes the formation of the pyrrole ring, followed by the introduction of methoxy groups through methylation reactions. The final step involves the formation of the isoquinolinium structure. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The isoquinolinium structure can be reduced to form isoquinoline derivatives.

Substitution: The methoxy groups can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions

Scientific Research Applications

1-{[2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHOXYPHENYL]METHYL}-6,7-DIMETHOXY-2-METHYLISOQUINOLIN-2-IUM has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on cellular processes and as a tool for probing biological pathways.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and affecting cellular pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds include other pyrrole and isoquinoline derivatives. Compared to these compounds, 1-{[2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHOXYPHENYL]METHYL}-6,7-DIMETHOXY-2-METHYLISOQUINOLIN-2-IUM is unique due to its specific combination of functional groups and structural features. This uniqueness can result in distinct chemical reactivity and biological activity .